Cas no 154810-33-0 (Cyclohexanecarboxylicacid, 2-(4-fluorobenzoyl)-, cis- (9CI))

Technical Introduction: Cyclohexanecarboxylic acid, 2-(4-fluorobenzoyl)-, cis- (9CI) is a fluorinated cyclohexane derivative with a cis-configuration, notable for its structural specificity and potential utility in synthetic organic chemistry. The incorporation of a 4-fluorobenzoyl moiety enhances its reactivity as an intermediate in the synthesis of pharmacologically active compounds or fine chemicals. The cis-stereochemistry may offer distinct steric and electronic properties, making it valuable for stereoselective reactions or as a building block in drug discovery. Its well-defined configuration ensures reproducibility in research applications. This compound is suited for use in controlled environments, where precise molecular architecture is critical. Proper handling and storage are recommended to maintain stability.

Cyclohexanecarboxylicacid, 2-(4-fluorobenzoyl)-, cis- (9CI) structure

154810-33-0 structure

Product Name:Cyclohexanecarboxylicacid, 2-(4-fluorobenzoyl)-, cis- (9CI)

CAS No:154810-33-0

MF:C₁₄H₁₅FO₃

MW:250.265507936478

MDL:MFCD00800525

CID:233846

PubChem ID:2725092

Update Time:2025-10-25

Cyclohexanecarboxylicacid, 2-(4-fluorobenzoyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylicacid, 2-(4-fluorobenzoyl)-, cis- (9CI)
- cis-2-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid
- AA090
- AB07281
- AC1MBG59
- AG-E-02867
- cis-2-(4-fluorobenzoyl)-1-cyclohexane-carboxylic acid
- cis-2-(4-Fluoro-benzoyl)-cyclohexanecarboxylic acid
- CTK0I3537
- CIS-2-(4-FLUOROBENZOYL)-1-CYCLOHEXANE-CARBOXYLIC ACID, 99
- CS-0356777
- Rac-(1r,2s)-2-(4-fluorobenzoyl)cyclohexane-1-carboxylic acid
- AKOS016017590
- MFCD00800525
- EN300-7545081
- 154810-33-0
- DTXSID00369361
- Z2306763827
- cis-2-(4-Fluorobenzoyl)cyclohexane-1-carboxylicacid
- (1R,2S)-2-(4-fluorobenzoyl)cyclohexane-1-carboxylic acid
- (1R,2S)-2-(4-FLUOROBENZOYL)CYCLOHEXANECARBOXYLIC ACID
- 2361919-78-8
- CS-0260587
- cis-(1R,2S)-2-(4-Fluorobenzoyl)cyclohexanecarboxylic acid
- G52958
- MDL： MFCD00800525
- Inchi： 1S/C14H15FO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h5-8,11-12H,1-4H2,(H,17,18)/t11-,12+/m0/s1
- InChI Key： RCCIJJKDNJBQIL-NWDGAFQWSA-N
- SMILES： FC1C=CC(=CC=1)C([C@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

Exact Mass: 249.09272
Monoisotopic Mass: 250.101
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -1
XLogP3: 3.4
Topological Polar Surface Area: 57.2

Experimental Properties

Color/Form: Not available
Density: 1.1677 (estimate)
Melting Point: 136-139°C
Boiling Point: 418.6°Cat760mmHg
Flash Point: 206.9°C
PSA: 57.2
LogP: 2.89940
Solubility: Not available

Cyclohexanecarboxylicacid, 2-(4-fluorobenzoyl)-, cis- (9CI) Pricemore >>

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Fluorochem	022603-1g	cis-2-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid	154810-33-0	95%	1g	￡400.00	2022-03-01
Fluorochem	022603-5g	cis-2-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid	154810-33-0	95%	5g	￡1199.00	2022-03-01
abcr	AB167117-1 g	cis-2-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid; 95%	154810-33-0		1 g	€586.20	2023-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-294054-500 mg	cis-2-(4-Fluoro-benzoyl)-cyclohexanecarboxylic acid,	154810-33-0		500MG	￥677.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-294054A-1 g	cis-2-(4-Fluoro-benzoyl)-cyclohexanecarboxylic acid,	154810-33-0		1g	￥2,489.00	2023-07-11
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abcr	AB167117-1g	cis-2-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid, 95%; .	154810-33-0	95%	1g	€1621.70	2025-02-21
A2B Chem LLC	AE83218-1g	cis-2-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid	154810-33-0	>95%	1g	$876.00	2024-04-20
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